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Compound of Interest

Compound Name: Bicyclo[3.3.2]decane

Cat. No.: B14743997

This guide provides essential molecular information regarding the saturated bicyclic
hydrocarbon, bicyclo[3.3.2]decane, tailored for researchers, scientists, and professionals in
drug development.

Core Molecular Data

Bicyclo[3.3.2]decane is a bridged hydrocarbon with a unique three-dimensional structure. The
guantitative molecular data for this compound is summarized below.

Property Value

Molecular Formula C1oH1s[1][2][3][4][5]
Molecular Weight 138.25 g/mol [1][5]
Exact Mass 138.2499 g/mol [2][3][4]
CAS Number 283-50-1[1][2][3][4]

Molecular Information Diagram

The following diagram illustrates the fundamental molecular properties of
bicyclo[3.3.2]decane.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b14743997?utm_src=pdf-interest
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://www.benchchem.com/product/b14743997
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://www.benchchem.com/product/b14743997
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bicyclo[3.3.2]decane

Molecular Formula Molecular Weight CAS Number
C1oH1s 138.25 g/mol 283-50-1

Click to download full resolution via product page

Core properties of Bicyclo[3.3.2]decane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b14743997?utm_src=pdf-body-img
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://www.benchchem.com/product/b14743997?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://www.benchchem.com/product/b14743997
https://www.benchchem.com/product/b14743997#bicyclo-3-3-2-decane-molecular-formula-and-weight
https://www.benchchem.com/product/b14743997#bicyclo-3-3-2-decane-molecular-formula-and-weight
https://www.benchchem.com/product/b14743997#bicyclo-3-3-2-decane-molecular-formula-and-weight
https://www.benchchem.com/product/b14743997#bicyclo-3-3-2-decane-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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